Cas no 1311254-86-0 ((S)-1-Cbz-3-Methyl-1,4-Diazepane)

• Product Name: (S)-1-Cbz-3-Methyl-1,4-Diazepane
• CAS No: 1311254-86-0
• Molecular Formula: C₁₄H₂₀N₂O₂
• Molecular Weight: 248.320803642273
• MDL: MFCD19382354
• CID: 2172078
• PubChem ID: 71741525

(S)-1-Cbz-3-Methyl-1,4-Diazepane Properties

Names and Identifiers

• (3S)-1h-1, 4-diazepine-1-carboxylic acid, hexahydro-3-methyl-, phenylmethyl ester
• (S)-1-CBZ-3-METHYL-1,4-DIAZEPANE
• (S)-Benzyl 3-methyl-1,4-diazepane-1-carboxylate
• FCH3594172
• (S)-1-CBZ-3-Methyl-1,4-diazapane
• (S)-1-N-Cbz-3-Methyl-1,4-diazepane
• AX8266406
• 1H-1,4-Diazepine-1-carboxylic acid, hexahydro-3-methyl-, phenylmethyl ester, (3S)-
• (3S)-3alpha-Methylhexahydro-1H-1,4-diazepine-1-carboxylic acid benzyl ester
• AKOS025296423
• BENZYL (3S)-3-METHYL-1,4-DIAZEPANE-1-CARBOXYLATE
• (S)-Benzyl3-methyl-1,4-diazepane-1-carboxylate
• MFCD19382354
• Benzyl (S)-3-methyl-1,4-diazepane-1-carboxylate
• AS-30366
• CS-0170853
• 1311254-86-0

• MDL： MFCD19382354
• InChIKey： JOINYCKVHXRGDV-LBPRGKRZSA-N
• Inchi： 1S/C14H20N2O2/c1-12-10-16(9-5-8-15-12)14(17)18-11-13-6-3-2-4-7-13/h2-4,6-7,12,15H,5,8-11H2,1H3/t12-/m0/s1
• SMILES： O(CC1C=CC=CC=1)C(N1CCCN[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.152477885g/mol
• Heavy Atom Count: 18
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls